![molecular formula C7H6BrN3O B6208371 5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine CAS No. 2731007-22-8](/img/no-structure.png)
5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine
Overview
Description
5-Bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine, also known as 5-BNPP, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research and lab experiments. 5-BNPP is a heterocyclic compound that contains both a nitroso and bromine functional group. It is a colorless, crystalline solid that is soluble in water and organic solvents. This compound has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and material science.
Mechanism of Action
The mechanism of action of 5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine is not fully understood. However, it is believed that the nitroso group is responsible for the reactivity of the compound. The nitroso group is believed to be responsible for the nucleophilic addition of the bromine atom to the pyrrolidine ring. This reaction is believed to be responsible for the formation of the heterocyclic ring system of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to possess antioxidant activity, as well as anti-inflammatory and anti-cancer activity. In addition, it has been shown to possess cytotoxic activity against several cancer cell lines.
Advantages and Limitations for Lab Experiments
5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine has several advantages for use in lab experiments. It is a readily available and inexpensive compound, and it is relatively easy to synthesize. In addition, it has a wide range of potential applications in organic synthesis and medicinal chemistry. However, it also has several limitations. The compound is highly reactive, and it can be difficult to control the reaction conditions. In addition, the compound is toxic and should be handled with caution.
Future Directions
There are several potential future directions for the study of 5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine. These include further research into its potential applications in organic synthesis, medicinal chemistry, and material science. In addition, further research into its mechanism of action and biochemical and physiological effects could lead to a better understanding of the compound and its potential uses. Finally, further research into the synthesis of derivatives of this compound could lead to the development of new and improved compounds with greater efficacy and safety.
Synthesis Methods
5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine can be synthesized from the reaction of 1-nitroso-2-bromopyrrolidine and 1-bromo-2-nitroso-pyrrolidine. The reaction is conducted in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) at a temperature of 80°C. The reaction is catalyzed by a Lewis acid such as zinc chloride. The reaction is typically complete within one hour.
Scientific Research Applications
5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, including pyrrolo[2,3-b]pyridines, pyrrolo[3,2-b]pyridines, and pyrrolo[2,3-d]pyridines. It has also been used as a starting material for the synthesis of a variety of nitrogen-containing heterocycles, such as imidazolines, imidazoles, and pyrazoles.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine involves the nitrosation of 5-bromo-1H-pyrrolo[2,3-b]pyridine followed by oxidation of the resulting nitroso compound.", "Starting Materials": [ "5-bromo-1H-pyrrolo[2,3-b]pyridine", "nitrosating agent", "oxidizing agent" ], "Reaction": [ "5-bromo-1H-pyrrolo[2,3-b]pyridine is reacted with a nitrosating agent to form 5-bromo-1-nitroso-1H-pyrrolo[2,3-b]pyridine.", "The resulting nitroso compound is then oxidized using an oxidizing agent to form 5-bromo-1-nitroso-1H,2H,3H-pyrrolo[2,3-b]pyridine." ] } | |
| 2731007-22-8 | |
Molecular Formula |
C7H6BrN3O |
Molecular Weight |
228.05 g/mol |
IUPAC Name |
5-bromo-1-nitroso-2,3-dihydropyrrolo[2,3-b]pyridine |
InChI |
InChI=1S/C7H6BrN3O/c8-6-3-5-1-2-11(10-12)7(5)9-4-6/h3-4H,1-2H2 |
InChI Key |
OARFORNAAXJGNX-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(C2=C1C=C(C=N2)Br)N=O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
